Cas no 39054-97-2 (1H-phenalen-2(3H)-one)

• Product Name: 1H-phenalen-2(3H)-one
• CAS No: 39054-97-2
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• CID: 1498656
• PubChem ID: 142336
• Update Time: 2025-04-21

1H-phenalen-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1H-phenalen-2(3H)-one
• 1,3-Dihydro-2-phenalenone
• 2,3-dihydrophenalen-2-one
• DTXSID10192304
• 39054-97-2
• NAELYKSAHIYOSK-UHFFFAOYSA-N
• SCHEMBL5054879

• Inchi： 1S/C13H10O/c14-12-7-10-5-1-3-9-4-2-6-11(8-12)13(9)10/h1-6H,7-8H2
• InChI Key： NAELYKSAHIYOSK-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=C3C=CC=C(C1)C=23

Computed Properties

• Exact Mass: 182.0732
• Monoisotopic Mass: 182.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07